6-methyl-N-(1-phenylethyl)-4-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(1-phenylethyl)-4-pyrrolidin-1-ylpyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C20H23N5O/c1-14-13-25-18(19(21-14)24-10-6-7-11-24)12-17(23-25)20(26)22-15(2)16-8-4-3-5-9-16/h3-5,8-9,12-13,15H,6-7,10-11H2,1-2H3,(H,22,26)
• InChI Key: BNXNVUPOVPNZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC(C)C3=CC=CC=C3)C(=N1)N4CCCC4
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

Pyrazolo[1,5-a]pyridines and pyrazolo[1,5-a]pyrimidines are classes of compounds that have been widely studied in medicinal chemistry. They are the dominant motif of many drugs; for instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent.

Synthesis Analysis

One method of synthesizing similar compounds involves the use of N-aminopyridinium ylides in a [3 + 2]-cycloaddition with ynals to build the pyrazolo[1,5-a]pyridine core. In this transformation, N-aminopyridinium ylide serves as a 1,3-dipole and a nitrogen source.

Molecular Structure Analysis

The molecular structure of these compounds typically involves a pyrazolo[1,5-a]pyridine or pyrazolo[1,5-a]pyrimidine core. Additional functional groups can be added to this core to create a wide variety of compounds with different properties.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be quite complex and depend on the specific functional groups present. For example, N-aminopyridinium ylides can react with ynals in a [3 + 2]-cycloaddition to form the pyrazolo[1,5-a]pyridine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds depend on their specific structure. For example, boronic acids and their esters, which are sometimes used in the synthesis of these compounds, are only marginally stable in water.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the target they are designed to interact with. For example, some compounds in this class are used as sedative agents or anxiolytic agents.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on their specific structure. Care must be taken when considering these compounds for pharmacological purposes, as some related compounds are only marginally stable in water.

Future Directions

The future directions for research into these compounds could involve the development of new synthesis methods, the exploration of new functional groups to add to the core structure, and the design of compounds to interact with new targets.